molecular formula C11H12ClNO B8513135 5-(Chloromethyl)-2-isopropoxybenzonitrile

5-(Chloromethyl)-2-isopropoxybenzonitrile

Cat. No.: B8513135
M. Wt: 209.67 g/mol
InChI Key: OGOCEJJFFRRIEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(Chloromethyl)-2-isopropoxybenzonitrile is a useful research compound. Its molecular formula is C11H12ClNO and its molecular weight is 209.67 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12ClNO

Molecular Weight

209.67 g/mol

IUPAC Name

5-(chloromethyl)-2-propan-2-yloxybenzonitrile

InChI

InChI=1S/C11H12ClNO/c1-8(2)14-11-4-3-9(6-12)5-10(11)7-13/h3-5,8H,6H2,1-2H3

InChI Key

OGOCEJJFFRRIEG-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=C(C=C(C=C1)CCl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-(Hydroxymethyl)-2-isopropoxybenzonitrile (5.96 g, 31.2 mmol) was dissolved in toluene (90 mL) and thionyl chloride (13.65 mL, 187 mmol) was added. The reaction mixture was warmed to 75° C. and stirred for 20 min. The reaction mixture was diluted with hexanes and washed with water and saturated aqueous sodium bicarbonate. The hexane solution was dried over sodium sulfate, filtered and concentrated under reduced pressure to give the title compound (5.6 g). 1H NMR (400 MHz, CDCl3) δ ppm 1.41 (d, J=6.1 Hz, 6H), 4.52 (s, 2H), 4.66 (septet, J=6.1 Hz, 1H), 6.95 (d, J=8.6 Hz, 1H), 7.51 (dd, J=8.7, 2.4 Hz, 1H), 7.57 (d, J=2.3 Hz, 1H).
Quantity
5.96 g
Type
reactant
Reaction Step One
Quantity
90 mL
Type
solvent
Reaction Step One
Quantity
13.65 mL
Type
reactant
Reaction Step Two
[Compound]
Name
hexanes
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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